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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B15605874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of YKL-05-099 in dimethyl sulfoxide (DMSO). YKL-05-099 is a potent and

selective inhibitor of salt-inducible kinases (SIKs), playing a crucial role in immunological and

cancer research.[1][2] Adherence to this protocol is essential for ensuring the accuracy and

reproducibility of experimental results.

Introduction to YKL-05-099
YKL-05-099 is a small molecule inhibitor targeting salt-inducible kinases (SIK), particularly

SIK1, SIK2, and SIK3.[1][2] These kinases are key regulators of various cellular processes. By

inhibiting SIKs, YKL-05-099 can modulate the activity of downstream signaling pathways,

making it a valuable tool for studying a range of biological phenomena, including inflammatory

responses and the progression of certain cancers like acute myeloid leukemia.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for YKL-05-099.
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Property Value Source(s)

Molecular Weight 600.11 g/mol [2][4][5]

CAS Number 1936529-65-5 [1][4][5][6]

Chemical Formula C₃₂H₃₄ClN₇O₃ [1][4][6]

Appearance White to light yellow solid [4]

Purity >98% [1][6]

Solubility in DMSO
≥ 75 mg/mL (124.98 mM) to

100 mg/mL (166.63 mM)
[2][4]

Storage (Powder) -20°C for up to 3 years [2][4]

Storage (Stock Solution in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year
[4]

Experimental Protocol: Preparation of YKL-05-099
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of YKL-05-099 in DMSO.

Materials and Equipment
YKL-05-099 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Safety Precautions
Handle YKL-05-099 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for YKL-05-099 for detailed safety information.

Step-by-Step Procedure
Equilibrate Reagents: Allow the YKL-05-099 powder and DMSO to equilibrate to room

temperature before use. This is particularly important for DMSO, as it can absorb moisture

from the air when cold, which can affect the solubility of the compound.[2][4]

Weigh YKL-05-099: Accurately weigh the desired amount of YKL-05-099 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 6.00 mg of YKL-05-099 (Molecular Weight = 600.11 g/mol ).

Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the YKL-05-099 powder. To continue the example, add 1 mL of DMSO to the 6.00

mg of powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.[5] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[4]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the YKL-05-099 stock

solution.
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Preparation of YKL-05-099 Stock Solution
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Caption: Workflow for preparing YKL-05-099 stock solution in DMSO.

Signaling Pathway Context
YKL-05-099 functions by inhibiting the Salt-Inducible Kinase (SIK) family. This inhibition leads

to the dephosphorylation and nuclear translocation of CRTCs (CREB-regulated transcription
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coactivators), which in turn enhances CREB-dependent gene expression. This mechanism is

central to its effects on inflammation and bone metabolism.[1]

Simplified YKL-05-099 Signaling Pathway
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Caption: YKL-05-099 inhibits SIK, leading to enhanced gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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